Cas no 139768-99-3 ([1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)-)

[1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)- structure
139768-99-3 structure
Product Name:[1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)-
CAS No:139768-99-3
MF:C13H13NO2S
MW:247.3128221035
CID:1281004
Update Time:2024-08-03

[1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)-
    • 2-(4-METHANESULFONYLPHENYL)ANILINE
    • Inchi: 1S/C13H13NO2S/c1-17(15,16)11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h2-9H,14H2,1H3
    • InChI Key: WCMHMCSROAPIFI-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC(S(C)(=O)=O)=C2)=CC=CC=C1N

Computed Properties

  • Exact Mass: 247.06679

Experimental Properties

  • Density: 1.244±0.06 g/cm3(Predicted)
  • Boiling Point: 482.6±37.0 °C(Predicted)
  • PSA: 60.16
  • pka: 3.03±0.10(Predicted)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.